

Sutezolid hepatic safety monitoring guidelines

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Sutezolid

CAS No.: 168828-58-8

Cat. No.: S544260

Get Quote

Clinical Evidence on Hepatic Safety

The table below summarizes key findings on **Sutezolid's** hepatic safety from recent clinical studies:

Trial / Study Name	Phase	Relevance to Hepatic Safety	Reported Hepatic Findings
SUDOCU [1] [2]	2b	Sutezolid was combined with bedaquiline, delamanid, and moxifloxacin (a regimen with known hepatotoxicity risk) to assess safety and efficacy.	Some liver issues were observed, but they were significantly fewer than the nerve damage side effects associated with linezolid [2].
RAD-TB (Wave 1) [1]	2	The trial protocol includes tracking Grade 3 or higher adverse events, which encompass significant liver toxicity.	The study is ongoing; results for the Sutezolid arms are not yet published [1].

Proposed Monitoring Protocol for Researchers

For researchers designing clinical trials or laboratory studies, a conservative monitoring approach is recommended based on standard practices for investigational TB drugs.

Baseline Assessment


- **Tests to conduct:** Complete Blood Count (CBC), comprehensive metabolic panel including **ALT, AST, ALP, GGT, and total bilirubin.**
- **Clinical screening:** Detailed medical history focusing on pre-existing liver conditions, alcohol use, and concomitant medications.

Routine Monitoring During Treatment

- **Frequency:** Conduct liver function tests (LFTs) at a minimum during the first month and periodically thereafter (e.g., monthly).
- **Action plan:** Establish protocol-defined stopping rules for significant liver enzyme elevations (e.g., ALT >5 times the upper limit of normal (ULN), or >3x ULN with symptoms of hepatitis).

Experimental Workflow for Safety Monitoring

The diagram below outlines a proposed safety monitoring workflow for clinical trials involving **Sutezolid**.



[Click to download full resolution via product page](#)

FAQs for Technical Support

Q: What is the specific hepatotoxicity risk profile of Sutezolid compared to linezolid? A: Current evidence suggests that **Sutezolid** may have a different safety profile. The primary dose-limiting toxicities of linezolid are myelosuppression and mitochondrial toxicity leading to neuropathy [3]. While liver issues have

been noted with **Sutezolid** in combination regimens, they were not the predominant safety signal in recent trials [2].

Q: Are there any known drug-drug interactions that could increase hepatotoxicity risk? A: Sutezolid is metabolized by CYP3A4 and flavin-containing monooxygenases [3]. Concomitant use with strong inducers or inhibitors of these enzymes could alter **Sutezolid** or its metabolite levels. Furthermore, since it is often studied in regimens with other drugs like bedaquiline, the potential for synergistic hepatotoxicity must be carefully managed based on the safety profile of the entire regimen [2].

Q: Is there a recommended dose adjustment for patients with baseline hepatic impairment? A: Official guidelines are not yet available as the drug is still under investigation. Clinical trials like SUDOCU and RAD-TB are evaluating different doses to establish the optimal balance of efficacy and safety [1] [2].

The field of TB drug development is advancing rapidly. For the most current protocol information, I recommend checking the clinical trial records for **NCT06192160 (RAD-TB)** and published results from the **SUDOCU** trial [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. ACTG A5409 (RAD-TB): Study protocol for a phase 2 ... [pmc.ncbi.nlm.nih.gov]
2. Promising new treatments for drug-resistant tuberculosis [radboudumc.nl]
3. New Oxazolidinones for Tuberculosis: Are Novel Treatments ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Sutezolid hepatic safety monitoring guidelines]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b544260#sutezolid-hepatic-safety-monitoring-guidelines>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com